Cas no 1466719-62-9 (2-Pyrrolidinone, 5-[[[(3,4-difluorophenyl)methyl]amino]methyl]-)

• Product Name: 2-Pyrrolidinone, 5-[[[(3,4-difluorophenyl)methyl]amino]methyl]-
• CAS No: 1466719-62-9
• MF: C₁₂H₁₄F₂N₂O
• MW: 240.249169826508
• CID: 6427538
• PubChem ID: 64433169
• Update Time: 2025-10-28

2-Pyrrolidinone, 5-[[[(3,4-difluorophenyl)methyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-[[[(3,4-difluorophenyl)methyl]amino]methyl]-
• 5-(((3,4-Difluorobenzyl)amino)methyl)pyrrolidin-2-one
• CS-0349425
• 5-({[(3,4-difluorophenyl)methyl]amino}methyl)pyrrolidin-2-one
• EN300-767321
• 1466719-62-9
• AKOS013756513

• Inchi： 1S/C12H14F2N2O/c13-10-3-1-8(5-11(10)14)6-15-7-9-2-4-12(17)16-9/h1,3,5,9,15H,2,4,6-7H2,(H,16,17)
• InChI Key： APPWLTAWXXMMGP-UHFFFAOYSA-N
• SMILES： N1C(CNCC2=CC=C(F)C(F)=C2)CCC1=O

Computed Properties

• Exact Mass: 240.10741940g/mol
• Monoisotopic Mass: 240.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 402.7±30.0 °C(Predicted)
• pka: 16.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Pyrrolidinone, 5-[[[(3,4-difluorophenyl)methyl]amino]methyl]-

2-Pyrrolidinone, 5-[[[(3,4-Difluorophenyl)methyl]amino]methyl]-: A Comprehensive Overview

The compound with CAS No. 1466719-62-9, commonly referred to as 2-Pyrrolidinone, 5-[[[(3,4-Difluorophenyl)methyl]amino]methyl]-, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials science. The pyrrolidinone core of the molecule provides a rigid framework that can be further functionalized to enhance its biological activity or physical properties.

Recent studies have highlighted the importance of fluorinated aromatic rings in modulating the pharmacokinetic profiles of bioactive molecules. The presence of a 3,4-difluorophenyl group in this compound contributes to its enhanced stability and bioavailability. Researchers have demonstrated that such fluorinated substituents can significantly improve the solubility and permeability of drugs, making them more effective in treating various diseases. This has led to increased interest in 2-Pyrrolidinone, 5-[[[(3,4-Difluorophenyl)methyl]amino]methyl]- as a potential lead compound for drug discovery programs targeting cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2-Pyrrolidinone, 5-[[[(3,4-Difluorophenyl)methyl]amino]methyl]- involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. The key steps include the formation of the pyrrolidinone ring through cyclization reactions and the subsequent introduction of the difluorophenyl substituent via nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for biological testing and chiral resolution studies.

In terms of applications, 2-Pyrrolidinone, 5-[[[(3,4-Difluorophenyl)methyl]amino]methyl]- has shown promise as a building block for constructing complex molecular architectures. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and the construction of macrocyclic compounds. Additionally, the compound's electronic properties make it suitable for use in organic electronics and optoelectronic materials.

From a sustainability perspective, researchers have explored greener synthesis routes for this compound to minimize environmental impact. For instance, the use of biodegradable solvents and enzymatic catalysts has been reported in recent literature. These developments align with the growing trend toward green chemistry practices in the pharmaceutical and chemical industries.

In conclusion, 2-Pyrrolidinone, 5-[[[(3,4-Difluorophenyl)methyl]amino]methyl]- (CAS No. 1466719-62-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and green chemistry practices, positions it as a valuable tool for future research and industrial applications.